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Compound of Interest

Compound Name: 4,6-Dimethylpyrimidine

Cat. No.: B031164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 4,6-Dimethylpyrimidine
(CAS No. 1558-17-4), a heterocyclic aromatic organic compound. The information is intended

to support safe handling, storage, and use in a laboratory setting. All data is presented to

facilitate risk assessment and the implementation of appropriate safety protocols.

Chemical and Physical Properties
Proper handling and storage procedures are predicated on a thorough understanding of the

substance's physical and chemical properties. Key data for 4,6-Dimethylpyrimidine are

summarized below.
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Property Value Source(s)

Molecular Formula C₆H₈N₂ [1]

Molecular Weight 108.14 g/mol [1]

Appearance
Colorless to light yellow liquid

or solid
[2]

Boiling Point 154 °C [3]

Melting Point 25 °C [2]

Density 0.98 g/mL at 25 °C [3]

Refractive Index n20/D 1.490 [3]

Flash Point 46 °C (114.8 °F) - closed cup

Solubility

Moderately soluble in water;

soluble in organic solvents like

ethanol and methanol.

[4]

Hazard Identification and Classification
4,6-Dimethylpyrimidine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement Source(s)

Flammable Liquids 3
H226: Flammable

liquid and vapor
[1]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[1]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
[1]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[1]
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Signal Word: Warning

Hazard Pictograms:

Flame (GHS02)

Exclamation Mark (GHS07)

Toxicological Information
Comprehensive toxicological data for 4,6-Dimethylpyrimidine is not readily available in public

literature. While specific LD50 and LC50 values have not been identified, the GHS

classification indicates a potential for acute toxicity upon ingestion, skin contact, or inhalation.

The primary hazards are related to its irritant properties and flammability.

Experimental Protocols
While specific experimental data for 4,6-Dimethylpyrimidine is limited, the following sections

describe standardized protocols for assessing the key hazards identified. These methodologies

are representative of the types of experiments used to determine the GHS classifications.

Skin Irritation Testing (OECD 439)
The in vitro skin irritation test using a reconstructed human epidermis (RhE) model is a

validated method to assess the skin irritation potential of a chemical.

Methodology:

Tissue Preparation: A three-dimensional RhE model, consisting of normal human-derived

epidermal keratinocytes, is cultured to form a multilayered, differentiated epidermis.

Test Substance Application: The test substance is applied topically to the surface of the RhE

tissue. A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5%

sodium dodecyl sulfate) are run concurrently.

Exposure and Incubation: The tissues are exposed to the test substance for a defined period

(e.g., 60 minutes) at 37°C. Following exposure, the substance is thoroughly rinsed from the
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tissue surface. The tissues are then transferred to fresh culture medium and incubated for a

post-exposure period (e.g., 42 hours).

Viability Assessment: Cell viability is determined by the enzymatic conversion of MTT (3-(4,5-

Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a blue formazan salt by

mitochondrial dehydrogenases in viable cells. The formazan is extracted, and the optical

density is measured spectrophotometrically.

Classification: A substance is classified as a skin irritant if the tissue viability is reduced by

50% or more compared to the negative control.

Eye Irritation Testing (OECD 492)
The Reconstructed human Cornea-like Epithelium (RhCE) test method is an in vitro procedure

used to identify chemicals that can cause serious eye damage.

Methodology:

Tissue Preparation: A RhCE model, which mimics the histological and physiological

properties of the human corneal epithelium, is used.

Test Substance Application: The test substance is applied to the epithelial surface of the

RhCE tissue. Negative and positive controls are included in each run.

Exposure and Post-Incubation: Tissues are exposed to the test chemical for a specified

duration (e.g., 30 minutes). After exposure, the tissues are rinsed and transferred to a post-

incubation medium for a defined period (e.g., 2 hours).

Viability Measurement: The viability of the corneal epithelial cells is assessed using the MTT

assay, as described in the skin irritation protocol.

Classification: The reduction in tissue viability relative to the negative control is used to

predict the eye irritation potential. A chemical is classified as causing serious eye irritation if

the mean tissue viability is significantly reduced below a defined threshold.

First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of exposure to 4,6-Dimethylpyrimidine, the following first aid measures should be

taken immediately.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Handling, Storage, and Disposal
Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mist.

Keep away from heat, sparks, and open flames.
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Do not allow to enter drains or waterways.

Hazard Response Workflow
The following diagram illustrates a logical workflow for responding to a potential exposure or

spill of 4,6-Dimethylpyrimidine.
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Potential Exposure or Spill

Assess the Situation
(e.g., nature of exposure, spill size)

Exposure Occurred?

Administer First Aid
(as per Section 5)

Yes

Spill Occurred?

No

Seek Medical Attention

Report Incident

Small Spill?

Yes

No
Clean up with appropriate absorbent material

and PPE

Yes

Evacuate Area
and contact EH&S

No

Decontaminate Area and Equipment

End

Click to download full resolution via product page

Caption: Workflow for responding to a 4,6-Dimethylpyrimidine exposure or spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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